Cas no 100187-68-6 (b-D-Glucopyranoside, (3b,6b)-5,6,16-trihydroxygrayanotox-9-en-3-yl (9CI))

b-D-Glucopyranoside, (3b,6b)-5,6,16-trihydroxygrayanotox-9-en-3-yl (9CI) structure
100187-68-6 structure
Product Name:b-D-Glucopyranoside, (3b,6b)-5,6,16-trihydroxygrayanotox-9-en-3-yl (9CI)
CAS No:100187-68-6
MF:C26H42O9
MW:498.606289386749
CID:191306
Update Time:2024-03-01

b-D-Glucopyranoside, (3b,6b)-5,6,16-trihydroxygrayanotox-9-en-3-yl (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, (3b,6b)-5,6,16-trihydroxygrayanotox-9-en-3-yl (9CI)
    • 7,9a-Methano-9aH-cyclopenta[b]heptalene,b-D-glucopyranoside deriv.
    • Grayanotoxane, b-D-glucopyranosidederiv.
    • Pieroside C
    • β-D-Glucopyranoside, (3β,6β)-5,6,16-trihydroxygrayanotox-9-en-3-yl (9CI)
    • Inchi: 1S/C26H42O9/c1-12-14-6-5-13-8-25(14,11-24(13,4)32)9-17(28)26(33)15(12)7-18(23(26,2)3)35-22-21(31)20(30)19(29)16(10-27)34-22/h13,15-22,27-33H,5-11H2,1-4H3
    • InChI Key: CFWGROMZXWMNOA-UHFFFAOYSA-N
    • SMILES: CC1C2CC(C(C2(O)C(O)CC23C=1CCC(C(O)(C)C2)C3)(C)C)OC1C(O)C(O)C(O)C(CO)O1

Computed Properties

  • Exact Mass: 498.28296

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 683.6±55.0 °C(Predicted)
  • PSA: 160.07
  • pka: 12.91±0.70(Predicted)

b-D-Glucopyranoside, (3b,6b)-5,6,16-trihydroxygrayanotox-9-en-3-yl (9CI) Related Literature

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司